Cas no 898781-87-8 ( )

• Product Name: &nbsp
• CAS No: 898781-87-8
• MF: C₁₃H₁₆OS
• MW: 220.330542564392
• MDL: MFCD03843293
• CID: 868837
• PubChem ID: 24726013
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• CYCLOPROPYL 2-(4-THIOMETHYLPHENYL)ETHYL KETONE
• 1-Cyclopropyl-3-[4-(methylsulfanyl)phenyl]propan-1-one
• MFCD03843293
• DTXSID80644406
• 1-cyclopropyl-3-(4-methylsulfanylphenyl)propan-1-one
• 898781-87-8
• CYCLOPROPYL2-(4-THIOMETHYLPHENYL)ETHYL KETONE
• AKOS016021428
•  

• MDL： MFCD03843293
• Inchi： 1S/C13H16OS/c1-15-12-7-2-10(3-8-12)4-9-13(14)11-5-6-11/h2-3,7-8,11H,4-6,9H2,1H3
• InChI Key： NPAGKFMGVLGJQC-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CCC(C1CC1)=O

Computed Properties

• Exact Mass: 220.09218630g/mol
• Monoisotopic Mass: 220.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4Ų